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Compound of Interest

Compound Name: 4-Azido-3-nitrophenol

CAS No.: 6086-33-5

Cat. No.: B1383114

Get Quote

A note on the requested topic: Initial searches for "4-Azido-3-nitrophenol" and its provided

CAS number (6086-33-5) did not yield specific technical data. This suggests a potential error in

the CAS number or that the compound is not widely documented in public literature. However,

the structural motif—a nitrophenol core functionalized with an azide group—is characteristic of

a class of reagents crucial in chemical biology and drug discovery: photoaffinity labels.

This guide, therefore, focuses on the properties, synthesis, and application of a representative

and well-documented member of this class, 4-fluoro-3-nitrophenyl azide (FNPA), to provide a

comprehensive and technically valuable resource for researchers, scientists, and drug

development professionals. Additionally, this guide will touch upon the properties of the related

compound 4-amino-3-nitrophenol, for which substantial data is available, and will cover the

general principles of synthesis and reactivity of nitrophenyl azides, which would be applicable

to the originally requested compound.

Introduction: The Power of Covalent Capture in
Drug Discovery
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In the intricate world of molecular recognition, understanding the precise interactions between

a ligand—be it a drug candidate, a metabolite, or a signaling molecule—and its biological target

is paramount. While many interactions are transient, the ability to permanently capture these

binding events provides an invaluable tool for identifying and characterizing protein targets,

mapping binding sites, and elucidating mechanisms of action. This is the realm of photoaffinity

labeling, a powerful technique that forges a covalent bond between a ligand and its target upon

activation by light.

At the heart of many photoaffinity labeling probes lies the aryl azide moiety, a functional group

that is relatively stable in the dark but, upon photolysis, generates a highly reactive nitrene

species. This nitrene can then insert into nearby C-H, N-H, or O-H bonds, effectively "tagging"

the binding partner. When incorporated into a molecule with a nitrophenyl scaffold, these

reagents offer a versatile platform for probing biological systems. This guide will delve into the

technical nuances of a representative nitrophenyl azide, providing researchers with the

foundational knowledge to effectively utilize this class of compounds in their work.

Physicochemical Properties of Representative
Nitrophenyl Derivatives
A thorough understanding of the physicochemical properties of a photoaffinity labeling agent is

crucial for its effective application. These properties dictate its solubility, stability, and reactivity.

Below is a summary of the available data for related nitrophenyl compounds.
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Property
4-Fluoro-3-
nitrophenyl azide

4-Amino-3-
nitrophenol[1][2]

4-Iodo-3-
nitrophenol[3][4][5]

CAS Number 28166-06-5 610-81-1 113305-56-9

Molecular Formula C₆H₃FN₄O₂ C₆H₆N₂O₃ C₆H₄INO₃

Molecular Weight 182.12 g/mol 154.12 g/mol 265.01 g/mol [3][5]

Appearance -

Orange to amber to

dark red

powder/crystal[6]

-

Melting Point - 150-154 °C[1] -

Solubility -
Sparingly soluble in

water[2]
-

Synthesis of Nitrophenyl Azides: A General
Approach
The synthesis of nitrophenyl azides typically involves the diazotization of an appropriate aniline

precursor followed by reaction with an azide source, such as sodium azide. This versatile

method allows for the introduction of the azide functionality onto a wide range of aromatic

scaffolds.

Conceptual Synthesis Pathway

Substituted Aniline
(e.g., 4-Fluoro-3-nitroaniline) Arenediazonium Salt

 1. NaNO₂, H⁺

 2. 0-5 °C Nitrophenyl Azide
(e.g., 4-Fluoro-3-nitrophenyl azide)

 NaN₃ 

Click to download full resolution via product page

Caption: General synthesis route for nitrophenyl azides via diazotization of an aniline precursor.

Detailed Experimental Protocol (Hypothetical for 4-
Azido-3-nitrophenol)
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Disclaimer: This is a generalized, hypothetical protocol based on standard procedures for the

synthesis of aryl azides. It should be adapted and optimized by a qualified chemist with

appropriate safety precautions.

Diazotization:

Dissolve 1 equivalent of the corresponding aminonitrophenol (e.g., 4-amino-3-nitrophenol)

in a suitable acidic solution (e.g., HCl or H₂SO₄ in water) and cool the mixture to 0-5 °C in

an ice bath.

Slowly add a solution of 1.1 equivalents of sodium nitrite (NaNO₂) in water dropwise,

maintaining the temperature below 5 °C.

Stir the reaction mixture at 0-5 °C for 30-60 minutes to ensure complete formation of the

diazonium salt.

Azidation:

In a separate flask, dissolve 1.2 equivalents of sodium azide (NaN₃) in water and cool to

0-5 °C.

Slowly add the previously prepared cold diazonium salt solution to the sodium azide

solution with vigorous stirring. The temperature should be carefully controlled to prevent

the accumulation of unstable diazonium azide.

Allow the reaction to stir at low temperature for 1-2 hours, followed by gradual warming to

room temperature.

Work-up and Purification:

The product can be extracted with an organic solvent (e.g., ethyl acetate).

The organic layers are combined, washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure. Caution: Do not evaporate to

dryness, as organic azides can be explosive in concentrated form.

The crude product can be purified by column chromatography on silica gel.
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Reactivity and Mechanism of Photoaffinity Labeling
The utility of nitrophenyl azides as photoaffinity labels stems from the photochemical

generation of a highly reactive nitrene intermediate.

Photolysis

Covalent Insertion

Aryl Azide (R-N₃)

Singlet Nitrene (R-N:)

 hν (-N₂) 

Triplet Nitrene (R-N:)

 Intersystem
 Crossing 

Covalent Adduct

 Insertion 

Target Protein
(with C-H, N-H, O-H bonds)

Click to download full resolution via product page

Caption: Photochemical activation of an aryl azide to a reactive nitrene for covalent labeling of

a target protein.

Upon irradiation with UV light, the aryl azide absorbs energy, leading to the extrusion of a

molecule of nitrogen gas (N₂) and the formation of a singlet nitrene. This singlet nitrene is

highly reactive and can undergo a variety of reactions, including insertion into C-H, N-H, and O-

H bonds of nearby amino acid residues in the binding pocket of a target protein. The singlet

nitrene can also undergo intersystem crossing to the more stable triplet state. While the triplet

nitrene is less reactive towards insertion, it can still participate in other reactions such as

hydrogen abstraction.
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The choice of wavelength for photolysis is critical. It should be a wavelength that activates the

azide but minimizes damage to the biological sample. Nitrophenyl azides often have absorption

maxima that allow for activation at wavelengths where proteins and nucleic acids have lower

absorbance.

Applications in Drug Development: A Case Study of
4-Fluoro-3-nitrophenyl azide (FNPA)
A prime example of the application of nitrophenyl azides is the use of 4-fluoro-3-nitrophenyl

azide (FNPA) as a selective photoaffinity label for monoamine oxidase B (MAO-B).

In a study, researchers demonstrated that FNPA acts as a competitive inhibitor of both MAO-A

and MAO-B in the dark.[7] However, upon photoirradiation, FNPA caused a photodependent

and apparently irreversible inhibition of MAO-B, with minimal effect on MAO-A.[7] This

selectivity suggests a structural or conformational difference in the active sites of the two

enzyme isoforms.

This study highlights the power of photoaffinity labeling to:

Identify specific binding partners: FNPA's selective labeling of MAO-B confirms it as a target.

Characterize active sites: The differential labeling provides insights into the structural

differences between closely related proteins.

Develop selective inhibitors: By understanding the binding interactions, more potent and

selective drugs can be designed.

Safety and Handling of Organic Azides
Organic azides are energetic compounds and must be handled with extreme caution. The

presence of a nitro group can further increase their energetic properties.

Key Safety Considerations:

Explosion Hazard: Low molecular weight organic azides can be explosive and are sensitive

to heat, shock, and friction.
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Toxicity: The azide ion is toxic, similar in potency to cyanide.

Storage: Store in a cool, dark place, away from heat sources and light.

Handling:

Always wear appropriate personal protective equipment (PPE), including safety glasses,

lab coat, and gloves.

Use non-metal spatulas for handling solid azides.

Avoid grinding or subjecting the material to mechanical shock.

Work in a well-ventilated fume hood.

Scale: Synthesize and handle the smallest possible quantities of the material.

Waste Disposal: Dispose of azide-containing waste according to institutional safety

guidelines. Quenching with a reducing agent may be required.

Conclusion
While the specific compound 4-azido-3-nitrophenol is not well-documented, the broader class

of nitrophenyl azides represents a cornerstone of modern chemical biology and drug discovery.

As exemplified by 4-fluoro-3-nitrophenyl azide, these photoaffinity labeling reagents provide a

powerful means to covalently capture and identify ligand-protein interactions. A thorough

understanding of their synthesis, reactivity, and safe handling is essential for any researcher

seeking to leverage this technology to unravel the complexities of biological systems and

accelerate the development of new therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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